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Compound of Interest

Compound Name: Umeclidinium bromide

Cat. No.: B1683725

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Umeclidinium bromide, a long-acting muscarinic antagonist used in
the management of chronic obstructive pulmonary disease (COPD), requires specific disposal
procedures due to its potential environmental impact.[1][2] This guide provides essential,
immediate safety and logistical information for the proper disposal of umeclidinium bromide in
a laboratory setting.

Immediate Safety and Handling Precautions

Before handling umeclidinium bromide, it is crucial to be familiar with its hazard profile.
According to safety data sheets (SDS), umeclidinium bromide is harmful if swallowed or
inhaled and may cause skin and serious eye irritation.[3][4][5] It is also classified as very toxic
to aquatic life with long-lasting effects. Therefore, appropriate personal protective equipment
(PPE), including gloves, safety glasses with side shields, and a lab coat, should be worn at all
times. All handling of the powdered form should be done in a well-ventilated area or a chemical
fume hood to avoid dust formation and inhalation.

In the event of a spill, the area should be evacuated, and the spill should be covered with a
plastic sheet or tarp to minimize spreading. The spilled material should then be mechanically
taken up and placed in an appropriate, labeled container for disposal. The contaminated
surface should be thoroughly cleaned.
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Step-by-Step Disposal Procedure for Umeclidinium
Bromide

The disposal of umeclidinium bromide must be carried out in accordance with all applicable

regional, national, and local laws and regulations. Improper disposal, such as flushing down the

drain, can lead to the contamination of water supplies and harm to aquatic ecosystems.

2.

. Waste Segregation and Collection:

Solid Waste: Collect all solid umeclidinium bromide waste, including unused or expired
powder, contaminated labware (e.g., weigh boats, spatulas), and contaminated PPE (e.g.,
gloves, disposable lab coats), in a designated, clearly labeled hazardous waste container.
The container should be made of a material compatible with the chemical and have a
secure, tight-fitting lid.

Liquid Waste: Aqueous solutions containing umeclidinium bromide should be collected in a
separate, labeled hazardous waste container. Avoid mixing with other chemical waste
streams unless compatibility has been confirmed.

Sharps: Any sharps, such as needles or broken glass contaminated with umeclidinium
bromide, must be disposed of in a designated, puncture-resistant sharps container labeled
for hazardous chemical waste.

Container Labeling: All waste containers must be clearly and accurately labeled with the

following information:

The words "Hazardous Waste"
The full chemical name: "Umeclidinium Bromide"

The associated hazards (e.g., "Toxic," "Harmful if Swallowed/Inhaled," "Environmental
Hazard")

The date the waste was first added to the container.

The name and contact information of the generating laboratory or researcher.
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3. Storage: Store hazardous waste containers in a designated, secure satellite accumulation
area within the laboratory. This area should be away from general laboratory traffic and drains.
Ensure that the containers are kept closed except when adding waste.

4. Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor. Do not dispose of umeclidinium bromide in the regular trash or pour it
down the drain.

Environmental Impact and Ecotoxicity Data

Umeclidinium bromide is recognized as being very toxic to aquatic life with long-lasting
effects. The following table summarizes available ecotoxicity data.

Endpoint Organism Value Reference
48-hour Acute . 8.5 mg/L (95% ClI: 5.0

o Daphnia magna
Immobilisation (EC50) — 14 mg freebase/L)

No Observed Effect
Concentration Daphnia magna 3.20 mg/L
(NOEC)

Lowest Observed
Effect Concentration Daphnia magna 10.00 mg/L
(LOEC)

EC50 (Median Effective Concentration): The concentration of a substance that causes a
defined effect in 50% of the test population over a specified period. NOEC (No Observed Effect
Concentration): The highest tested concentration of a substance at which no statistically
significant adverse effect is observed in the exposed population compared with the control.
LOEC (Lowest Observed Effect Concentration): The lowest tested concentration of a
substance at which a statistically significant adverse effect is observed in the exposed
population compared with the control.
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Experimental Protocols for Environmental Risk
Assessment

To assess the environmental risk of pharmaceutical compounds like umeclidinium bromide,
standardized ecotoxicity tests are employed. The following are detailed methodologies for key
experiments.

OECD Guideline 202: Daphnia sp. Acute Immobilisation
Test

This test evaluates the acute toxicity of a substance to freshwater invertebrates.
o Test Organism:Daphnia magna (water flea), less than 24 hours old.

e Principle: Young daphnids are exposed to a range of concentrations of the test substance for
48 hours.

e Procedure:

[¢]

At least five concentrations of the test substance, prepared in a suitable medium, are
tested along with a control group.

o A minimum of 20 daphnids, divided into at least four replicates of five, are used for each
concentration and the control.

o The daphnids are exposed in test vessels under controlled conditions of temperature (20 +
2 °C) and light (16-hour light/8-hour dark photoperiod).

o Observations are made at 24 and 48 hours to determine the number of immobilized
daphnids. Immobilisation is defined as the inability to swim within 15 seconds after gentle
agitation of the test vessel.

e Endpoint: The primary endpoint is the EC50, the concentration that immobilizes 50% of the
daphnids after 48 hours of exposure.

OECD Guideline 203: Fish, Acute Toxicity Test
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This test assesses the acute lethal toxicity of a substance to fish.

o Test Organism: Various fish species can be used, such as Rainbow Trout (Oncorhynchus
mykiss) or Zebrafish (Danio rerio).

e Principle: Fish are exposed to the test substance for a 96-hour period, and mortalities are
recorded.

e Procedure:

o Arange of at least five concentrations of the test substance is prepared in a geometric
series.

o At least seven fish are used for each test concentration and for the control group.

o The fish are exposed in test tanks under controlled conditions, including temperature, pH,
and a defined photoperiod (e.g., 12-16 hours of light).

o Mortalities are recorded at 24, 48, 72, and 96 hours.

» Endpoint: The main endpoint is the LC50 (Median Lethal Concentration), the concentration
of the substance that is lethal to 50% of the test fish within the 96-hour exposure period.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
umeclidinium bromide waste in a laboratory setting.
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Umeclidinium Bromide Waste Disposal Workflow
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Caption: Decision workflow for the proper segregation and disposal of umeclidinium bromide
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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